Cas no 1214362-62-5 (Ethyl 2-bromo-6-fluorobenzoate)

• Product Name: Ethyl 2-bromo-6-fluorobenzoate
• CAS No: 1214362-62-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD10000924
• CID: 1039599
• PubChem ID: 46311268
• Update Time: 2025-04-20

Ethyl 2-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-fluorobenzoate
• Ethyl 2-fluoro-6-broMobenzoate
• AK104621
• ANW-71150
• CTK8C4159
• KB-252594
• OEFDOVREWMJGGR-UHFFFAOYSA-N
• 3865AA
• SY043380
• 2-Bromo-6-fluorobenzoic acid ethyl ester
• ST2406888
• Benzoic acid, 2-bromo-6-fluoro-, ethyl ester
• Ethyl2-bromo-6-fluorobenzoate
• SCHEMBL14352262
• CS-W022657
• MFCD10000924
• DTXSID00673253
• 1214362-62-5
• DB-342927
• DS-4260
• AKOS016007940

• MDL： MFCD10000924
• Inchi： 1S/C9H8BrFO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key： OEFDOVREWMJGGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.504±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.1±25.0 ºC (760 Torr),
• Flash Point: 116.0±23.2 ºC,
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),